Cas no 475301-86-1 ((+)-Spartein surrogate)

The (+)-Sparteine surrogate is a chiral diamine ligand designed to mimic the structural and functional properties of natural (+)-sparteine while offering enhanced versatility in asymmetric synthesis. Its rigid bicyclic framework facilitates efficient coordination with metal centers, enabling high enantioselectivity in reactions such as lithiations, conjugate additions, and polymerizations. Key advantages include improved stability, broader substrate compatibility, and consistent performance under varying reaction conditions. The surrogate is particularly valuable in organocatalysis and transition-metal-catalyzed processes, where it serves as a reliable alternative to natural sparteine, often overcoming limitations related to availability and batch variability. Its synthetic accessibility further supports scalable applications in pharmaceutical and fine chemical synthesis.

(+)-Spartein surrogate structure

Product Name:(+)-Spartein surrogate

CAS No:475301-86-1

MF:C₁₂H₂₂N₂

MW:194.316483020782

CID:2154964

PubChem ID:122174059

Update Time:2025-06-07

(+)-Spartein surrogate Chemical and Physical Properties

Names and Identifiers

- (+)-Spartein surrogate
- JHVZGAIDVLLSEV-TUAOUCFPSA-N
- (1R,2S,9S)-(+)-11-Methyl-7,11-diazatricyclo[7.3.1.02,7]tridecane
- (1R,2S,9S)-(+)-11-Methyl-7,11-diazatricyclo[7.3.1.02,7]tridecane, 97%
- SCHEMBL1230330
- 475301-86-1
- (1R,2S,9S)-11-methyl-7,11-diazatricyclo[7.3.1.02,7]tridecane
- (+)-Sparteine surrogate
- Inchi： 1S/C12H22N2/c1-13-7-10-6-11(9-13)12-4-2-3-5-14(12)8-10/h10-12H,2-9H2,1H3/t10-,11+,12-/m0/s1
- InChI Key： JHVZGAIDVLLSEV-TUAOUCFPSA-N
- SMILES： N12CCCC[C@H]1[C@H]1CN(C)C[C@@H](C2)C1

Computed Properties

Exact Mass: 194.178298710g/mol
Monoisotopic Mass: 194.178298710g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 6.5Å²

Experimental Properties

Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 264.1±8.0 ºC (760 Torr),
Flash Point: 105.6±6.3 ºC,
Solubility: Slightly soluble (17 g/l) (25 º C),

(+)-Spartein surrogate Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

(+)-Spartein surrogate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AG29274-100mg	(+)-Spartein Surrogate	475301-86-1		100mg	$350.00	2024-04-20
A2B Chem LLC	AG29274-1g	(+)-Spartein Surrogate	475301-86-1		1g	$2278.00	2024-04-20